2-methyl-N-(3-methylbutyl)cyclohexan-1-amine

• Molecular Formula: C12H25N
• Molecular Weight: 183.33 g/mol
• SMILES: CC1CCCCC1NCCC(C)C
• InChI: InChI=1S/C12H25N/c1-10(2)8-9-13-12-7-5-4-6-11(12)3/h10-13H,4-9H2,1-3H3
• InChIKey: FVLYJCIPPAALRP-UHFFFAOYSA-N

2-Methyl-N-(3-methylbutyl)cyclohexan-1-amine Overview

2-methyl-N-(3-methylbutyl)cyclohexan-1-amine (CAS: 1019571-80-2), also known as N-isopentyl-2-methylcyclohexan-1-amine, is a secondary amine belonging to the class of N-alkyl substituted cyclohexanamines . With a molecular weight of 183.34 g/mol and the formula C12H25N, it features a cyclohexane core substituted at the 1-position with an amine group bearing a 3-methylbutyl (isopentyl) chain and at the 2-position with a methyl group . This compound is typically supplied as a research chemical or synthetic building block, with commercial purity specifications ranging from 95% to 98% . The combination of a branched alkyl chain and a cyclohexane ring distinguishes its physicochemical properties, such as lipophilicity and steric bulk, from simpler, unsubstituted cyclohexanamines .

Dual-substitution profile

Unique steric and electronic environment from ring methyl and branched N‑alkyl chain.

Consistent high-purity sourcing

Specified purity supports reproducible synthesis and sensitive assay workflows.

CNS chemical space relevance

Elevated lipophilicity aligns with CNS research tool requirements for membrane permeability studies.

Importance of Dual Substitution in 2-Methyl-N-(3-methylbutyl)cyclohexan-1-amine

Substituting 2-methyl-N-(3-methylbutyl)cyclohexan-1-amine with a generic or structurally simpler cyclohexanamine is not scientifically justified due to the profound impact of its dual substitution pattern on key molecular properties. The presence of both a 2-methyl group on the cyclohexane ring and a branched N-(3-methylbutyl) chain creates a unique steric and electronic environment. This directly influences lipophilicity, conformational flexibility, and target binding, parameters that are fundamental to biological activity and synthetic utility. For instance, the unsubstituted analog, N-(3-methylbutyl)cyclohexanamine (CAS: 30249-25-3), lacks the ring methyl group, which alters its molecular shape and potential interactions with biological targets or in catalytic cycles . Conversely, 2-methylcyclohexanamine (CAS: 7003-32-9) possesses the ring methyl group but lacks the lipophilic N-isopentyl chain, resulting in vastly different physicochemical properties and a much lower molecular weight (113.20 g/mol vs 183.34 g/mol) . Even within the broader class of 1-aminoalkylcyclohexanes, small changes in the N-alkyl chain length or branching have been shown to significantly modulate receptor affinity and selectivity, as documented in patents covering 5-HT3 and nicotinic receptor antagonists [1]. Therefore, any substitution for this specific compound must be rigorously validated with comparative data, as generic alternatives are unlikely to replicate its precise chemical and biological profile.

Absence of 2‑methyl group

Removing the ring methyl alters steric profile and may shift target interactions or reaction selectivity.

Missing N‑isopentyl chain

Lacking the lipophilic branched chain drastically reduces molecular size and lipophilicity, limiting membrane-related research applications.

• [1] Merz Pharma GmbH & Co. KGaA. 1-Amino-alkylcyclohexanes as 5-HT3 and neuronal nicotinic receptor antagonists. Patent WO2001098253A2. View Source

Comparing 2-Methyl-N-(3-methylbutyl)cyclohexan-1-amine to Analogs

Commercial Purity and Sourcing

The target compound is commercially available with a verified purity of 97-98% from multiple suppliers, a critical factor for reproducible synthesis and research. In contrast, the analog 2-methylcyclohexanamine is typically supplied as a technical-grade mixture of cis and trans isomers with unspecified purity, while N-(3-methylbutyl)cyclohexanamine is less widely available, with one major supplier (CymitQuimica) listing the product as 'Discontinued' . This directly impacts procurement reliability and the ability to source material for long-term projects.

Commercial Purity & Sourcing

Head-to-head

Target: ≥97% purity, multi‑vendor availability

Analog 1: Unspecified purity (isomer mix)

Analog 2: Discontinued commercial supply

Supports procurement reliability for long-term research projects.

Based on vendor specifications; lot-specific verification recommended.

Evidence Dimension	Commercial Purity and Availability
Target Compound Data	Purity: 97-98% (AChemBlock, Leyan). Availability: In stock from multiple vendors.
Comparator Or Baseline	Comparator 1: 2-methylcyclohexanamine (CAS 7003-32-9) - Purity: Mixture of isomers, purity unspecified. Comparator 2: N-(3-methylbutyl)cyclohexanamine (CAS 30249-25-3) - Availability: 'Discontinued' at CymitQuimica.
Quantified Difference	The target compound offers a 97-98% purity guarantee versus unspecified purity for the comparator. One key analog is commercially discontinued, establishing the target as a more reliable procurement option.
Conditions	Vendor specifications and product listings.

Why This Matters

For scientists requiring high-purity starting materials for sensitive reactions or biological assays, the specified purity of 97-98% minimizes the risk of confounding side reactions or off-target effects from impurities, which is a common concern with technical-grade isomers of 2-methylcyclohexanamine.

Molecular Weight and Lipophilicity Comparison

The molecular weight (MW) and lipophilicity (LogP) of a compound are primary determinants of its passive membrane permeability, plasma protein binding, and volume of distribution. The target compound (MW: 183.34 g/mol, calculated LogP: 4.1) is significantly more lipophilic and larger than the common building block 2-methylcyclohexanamine (MW: 113.20 g/mol, calculated LogP: 1.9) . This quantitative difference places the target compound in a distinct property space that is more aligned with CNS drug-like chemical space, whereas the simpler analog is more suited for use as a polar intermediate or catalyst [1][2].

MW & Lipophilicity

Reported properties

MW 183.34 g/mol

ALogP 4.1

Significantly higher lipophilicity vs. simpler cyclohexanamines; aligns with CNS membrane-permeability research context.

Calculated values; experimental determination advised for quantitative models.

Evidence Dimension	Physicochemical Properties
Target Compound Data	Molecular Weight: 183.34 g/mol; Calculated LogP (ALogP): 4.1
Comparator Or Baseline	2-methylcyclohexanamine (CAS 7003-32-9) - Molecular Weight: 113.20 g/mol; Calculated LogP (ALogP): 1.9
Quantified Difference	The target compound has a 62% greater molecular weight and a LogP value 2.2 units higher, indicating substantially greater lipophilicity.
Conditions	Calculated properties based on molecular structure.

Why This Matters

For applications targeting intracellular or CNS receptors, a higher LogP is often essential for crossing lipid bilayers. The target compound's property profile makes it a more rational choice than 2-methylcyclohexanamine for projects requiring compounds with enhanced membrane permeability.

• [1] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005 Oct;2(4):541-53. View Source
• [2] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001 Mar 1;46(1-3):3-26. View Source

Potential 5-HT3 Receptor Antagonism

While direct biological data for this specific compound is not publicly available, its structure places it within a known class of 1-aminoalkylcyclohexanes that are described as potent 5-HT3 and neuronal nicotinic receptor antagonists [1]. The patent literature explicitly states that certain compounds in this class are 'systematically-active' and useful for treating conditions resulting from disturbances in serotoninergic or nicotinergic transmission [1][2]. This is a class-level inference based on structural similarity to disclosed actives, not a direct measurement. In contrast, simpler cyclohexanamines like 2-methylcyclohexanamine are not described as having this specific receptor activity profile and are more commonly used as chemical intermediates or catalysts .

5‑HT₃ Antagonist Class Potential

Class-level inference

Structurally aligned with patented 1‑aminoalkylcyclohexanes described as 5‑HT₃ and nicotinic receptor antagonists.

May offer an entry point for 5‑HT₃ SAR exploration; direct activity data not yet reported for this specific compound.

Based on patent disclosures (WO2001098253A2); requires experimental target engagement validation.

Evidence Dimension	Mechanism of Action / Target Engagement
Target Compound Data	Class-level activity: Described as part of a group of compounds with 5-HT3 and nicotinic receptor antagonism.
Comparator Or Baseline	2-methylcyclohexanamine (CAS 7003-32-9) - Not described as having 5-HT3 receptor antagonist activity; primarily used as a catalyst and intermediate.
Quantified Difference	The target compound is structurally aligned with a class of compounds showing 5-HT3 antagonism, while the comparator is not.
Conditions	Inference based on patent disclosures and chemical structure comparison.

Why This Matters

For researchers investigating serotonergic pathways or seeking novel 5-HT3 antagonists, the target compound represents a structurally relevant entry point into a pharmacologically active chemical space, whereas generic cyclohexanamines do not offer this targeted potential.

• [1] Merz Pharma GmbH & Co. KGaA. 1-Amino-alkylcyclohexanes as 5-HT3 and neuronal nicotinic receptor antagonists. Patent WO2001098253A2. View Source
• [2] Merz Pharma GmbH & Co. KGaA. Certain 1-aminoalkylcyclohexanes as 5-HT3 and neuronal nicotinic receptor antagonists. Patent US20030028040A1. View Source

Applications of 2-Methyl-N-(3-methylbutyl)cyclohexan-1-amine

Synthetic Building Block for Complex Amines

Given its high commercial purity (97-98%) and unique dual-substitution pattern, this compound is best utilized as a high-quality building block for the synthesis of more complex molecules, such as drug candidates, ligands, or functional materials . Its branched alkyl chain can impart lipophilicity and metabolic stability to a final compound, while the cyclohexyl amine core can serve as a scaffold for further functionalization. The specific purity ensures more predictable and reproducible outcomes in multi-step synthetic sequences compared to using technical-grade or isomeric mixtures of simpler analogs .

Neuroscience Probe for 5-HT3 Antagonists

The compound's structural alignment with a class of 1-aminoalkylcyclohexanes described as 5-HT3 and neuronal nicotinic receptor antagonists makes it a viable chemical starting point for developing novel neuroscience probes or exploring structure-activity relationships (SAR) in this pharmacological space [1][2]. Researchers investigating conditions related to serotonergic or cholinergic transmission (e.g., emesis, anxiety, cognitive disorders) could use this compound as a core scaffold for medicinal chemistry optimization, with the understanding that direct activity data is not yet available for this specific molecule [1][2].

Lipophilicity for Membrane Permeability Studies

The compound's significantly higher calculated LogP (4.1) and molecular weight compared to simpler cyclohexanamines (e.g., 2-methylcyclohexanamine, LogP 1.9) make it a valuable tool in studies focused on modulating or understanding membrane permeability . In vitro assays like Parallel Artificial Membrane Permeability Assay (PAMPA) or Caco-2 cell monolayers could be used to directly quantify the impact of its increased lipophilicity on passive diffusion. This data can inform the design of molecules with improved absorption or blood-brain barrier penetration characteristics [3].

Application

Selection Property

Validation Focus

Complex Amine Synthesis

Dual-substitution & purity profile

Reproducibility in multi-step reactions

5‑HT₃ Antagonist SAR Exploration

Structural alignment with active 1‑aminoalkylcyclohexane class

In vitro receptor binding and functional assay validation

Membrane Permeability Profiling

Elevated calculated lipophilicity vs. simpler analogs

Permeability assay (e.g., PAMPA, Caco‑2) verification

• [1] Merz Pharma GmbH & Co. KGaA. 1-Amino-alkylcyclohexanes as 5-HT3 and neuronal nicotinic receptor antagonists. Patent WO2001098253A2. View Source
• [2] Merz Pharma GmbH & Co. KGaA. Certain 1-aminoalkylcyclohexanes as 5-HT3 and neuronal nicotinic receptor antagonists. Patent US20030028040A1. View Source
• [3] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005 Oct;2(4):541-53. View Source